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Compound of Interest

Compound Name:
2-Methoxy-1,3-thiazole-4-

carbaldehyde

Cat. No.: B011644 Get Quote

In-depth Technical Guide: Thiazole-4-
Carbaldehyde Derivatives
An important note on the requested compound "2-Methoxy-1,3-thiazole-4-carbaldehyde":

Extensive searches for the chemical identifier (CAS number) and specific properties of "2-
Methoxy-1,3-thiazole-4-carbaldehyde" did not yield any direct results. This suggests that this

specific compound may be a novel chemical entity, a transient synthetic intermediate, or is not

widely documented in publicly available chemical databases.

This guide will instead provide a comprehensive overview of closely related and well-

characterized thiazole-4-carbaldehyde derivatives, focusing on their synthesis, properties, and

applications in research and development. The information presented here is targeted towards

researchers, scientists, and professionals in drug development.

Closely Related Compounds and Their Properties
Several isomeric and substituted analogs of the requested compound are commercially

available and have been documented in scientific literature. The primary difference lies in the

position and nature of the methoxy-containing substituent.

2-(Methoxyphenyl)-1,3-thiazole-4-carbaldehydes
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A common structural motif involves a methoxyphenyl group attached to the second position of

the thiazole ring. The properties of these compounds are summarized below.

Property

2-(2-
Methoxyphenyl)-1,3
-thiazole-4-
carbaldehyde

2-(3-
Methoxyphenyl)-1,3
-thiazole-4-
carbaldehyde

2-(4-
Methoxyphenyl)-1,3
-thiazole-4-
carbaldehyde

CAS Number

Not explicitly found,

but commercially

available.

749902-11-2[1] 174006-71-4[2][3]

Molecular Formula C₁₁H₉NO₂S C₁₁H₉NO₂S[1] C₁₁H₉NO₂S[2]

Molecular Weight 219.26 g/mol 219.26 g/mol [1] 219.26 g/mol [2]

Appearance -
Off-white to yellow

solid[1]
Off-white solid[2]

Purity - ≥ 99% (HPLC)[1] ≥ 99% (HPLC)[2]

Storage Conditions - 0-8°C[1] 0-8°C[2]

Other Relevant Thiazole-carbaldehyde Derivatives
Other related compounds with different substitution patterns are also of interest.
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Property

5-
(Methoxymethyl)-1,
3-thiazole-2-
carbaldehyde

2-
(Dimethylamino)-4-
methoxy-1,3-
thiazole-5-
carbaldehyde

Thiazole-4-
carboxaldehyde

CAS Number 687636-95-9[4]

Not explicitly found,

but commercially

available.[5]

3364-80-5

Molecular Formula C₆H₇NO₂S[4] C₇H₁₀N₂O₂S[5] C₄H₃NOS

Molecular Weight 157.19 g/mol [4] 186.23 g/mol [5] 113.14 g/mol

Appearance - - -

Boiling Point - - 61-63 °C/15 mmHg

Density - - 1.288 g/mL at 25 °C

Synthesis and Experimental Protocols
The synthesis of thiazole derivatives is a well-established area of organic chemistry. The

Hantzsch thiazole synthesis is a classic and versatile method.[4]

General Hantzsch Thiazole Synthesis
This method involves the reaction of a thioamide with an α-haloketone. For the synthesis of a

4-carbaldehyde derivative, a protected form of an α-halopyruvaldehyde or a related three-

carbon electrophile would be required.

A general synthetic workflow for producing a substituted thiazole-4-carbaldehyde is outlined

below.
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Thioamide
(R-C(S)NH2)

Cyclocondensation

α-Halocarbonyl
(X-CH2-C(O)-R')

Substituted
1,3-Thiazole

Core Scaffold

Potential Applications

Thiazole-4-carbaldehyde
Derivatives

Anticancer Agents Anti-inflammatory
& Analgesic Drugs Antimicrobial Agents Agrochemicals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2-Methoxy-1,3-thiazole-4-carbaldehyde" CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011644#2-methoxy-1-3-thiazole-4-carbaldehyde-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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